Cas no 1179031-47-0 (N-(2-chloroprop-2-en-1-yl)-2,3-dihydro-1H-inden-1-amine)

• Product Name: N-(2-chloroprop-2-en-1-yl)-2,3-dihydro-1H-inden-1-amine
• CAS No: 1179031-47-0
• MF: C₁₂H₁₄ClN
• MW: 207.699262142181
• CID: 4575438
• Update Time: 2025-08-05

N-(2-chloroprop-2-en-1-yl)-2,3-dihydro-1H-inden-1-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-chloroprop-2-en-1-yl)-2,3-dihydro-1H-inden-1-amine
• 1H-Inden-1-amine, N-(2-chloro-2-propen-1-yl)-2,3-dihydro-
• N-(2-Chloroallyl) aminoindan
• N-(2-Chloroallyl)-2,3-dihydro-1H-inden-1-amine

• Inchi： 1S/C12H14ClN/c1-9(13)8-14-12-7-6-10-4-2-3-5-11(10)12/h2-5,12,14H,1,6-8H2
• InChI Key： VMSMHLATUDKJLI-UHFFFAOYSA-N
• SMILES： C1(NCC(Cl)=C)C2=C(C=CC=C2)CC1

Additional information on N-(2-chloroprop-2-en-1-yl)-2,3-dihydro-1H-inden-1-amine

N-(2-chloroprop-2-en-1-yl)-2,3-dihydro-1H-inden-1-amine: A Comprehensive Overview

N-(2-chloroprop-2-en-1-yl)-2,3-dihydro-1H-inden-1-amine (CAS No. 1179031-47-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of indenylamines, which are known for their diverse pharmacological properties. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

The chemical structure of N-(2-chloroprop-2-en-1-yl)-2,3-dihydro-1H-inden-1-amine is characterized by a 2,3-dihydroindene ring system linked to an amine group and a 2-chloropropenyl substituent. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The 2,3-dihydroindene ring is a common scaffold in many bioactive compounds, contributing to its potential as a lead molecule in drug discovery.

The synthesis of N-(2-chloroprop-2-en-1-yl)-2,3-dihydro-1H-inden-1-amine has been reported using various methodologies. One common approach involves the reaction of 1-aminoindan with 3-chloroallyl chloride in the presence of a base such as potassium carbonate. This reaction typically proceeds via nucleophilic substitution, leading to the formation of the desired product. Recent advancements in synthetic chemistry have also explored greener and more efficient methods, such as using microwave-assisted synthesis or catalytic systems to enhance yield and reduce by-products.

In terms of biological activities, N-(2-chloroprop-2-en-1-yl)-2,3-dihydro-1H-inden-1-amine has shown promising results in several areas. Studies have indicated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, preliminary studies have suggested that it may have anti-inflammatory properties, making it a candidate for further investigation in inflammatory diseases.

Recent research has also focused on the pharmacokinetic properties of N-(2-chloroprop-2-en-1-yl)-2,3-dihydro-1H-inden-1-amine. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for its development as a therapeutic agent. Studies have shown that it has favorable oral bioavailability and stability in physiological conditions. However, further optimization may be required to improve its pharmacokinetic profile for clinical applications.

The safety profile of N-(2-chloroprop-2-en-1-yl)-2,3-dihydro-1H-inden-1-amine is another important aspect that has been evaluated. Toxicity studies conducted in vitro and in animal models have indicated that it is generally well-tolerated at therapeutic concentrations. However, as with any new compound, comprehensive safety assessments are necessary before advancing to clinical trials.

In conclusion, N-(2-chloroprop-2-en-1-yl)-2,3-dihydro-1H-inden-1-amine (CAS No. 1179031-47-0) represents a promising lead compound with potential applications in various therapeutic areas. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical utility.